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Abstract

Oleyl oleate, a wax ester of oleic acid and oleyl alcohol, is a versatile compound with
significant applications in the cosmetic, pharmaceutical, and industrial sectors.[1] This technical
guide provides a comprehensive overview of oleyl oleate, including its synonyms, chemical
properties, and related compounds. Detailed experimental protocols for the synthesis and
analysis of oleyl oleate and other long-chain wax esters are presented. Furthermore, this
guide explores the biosynthesis of wax esters and their application in advanced drug delivery
systems, illustrated through detailed workflow and pathway diagrams. All quantitative data is
summarized in comparative tables to facilitate research and development.

Introduction to Oleyl Oleate

Oleyl oleate (CAS No. 3687-45-4) is a monounsaturated wax ester recognized for its emollient
and conditioning properties.[2] It is the ester formed from the condensation of oleic acid, an
omega-9 fatty acid, and oleyl alcohol, a long-chain fatty alcohol.[3] Its chemical structure,
characterized by two long unsaturated hydrocarbon chains, imparts a non-greasy, silky feel,
making it a desirable ingredient in a variety of topical preparations.[2]

Synonyms and Related Compounds
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Synonyms of Oleyl Oleate

Oleyl oleate is known by several names in scientific literature and commercial products. A
comprehensive list of its synonyms is provided in Table 1.

Table 1: Synonyms of Oleyl Oleate

Type Synonym

IUPAC Name [(Z2)-octadec-9-enyl] (2)-octadec-9-enoate

) 9-Octadecenoic acid (92)-, (92)-9-octadecen-1-
Systematic Names

yl ester[1]
(2)-Octadec-9-enyl oleate[4]
Common Names Oleic acid oleyl ester[5]
Trade Names Cetiol[1]

Schercemol OLO[4]

Dermol OLO[2]

Wickenol 143[6]

Crodamol OO-V[1]

Exceparl OL-OL[1]

Cosmol liquid[1]

Related Compounds

The properties and applications of oleyl oleate can be better understood in the context of its
constituent molecules and other structurally similar wax esters.

e Oleic Acid: A monounsaturated omega-9 fatty acid that is a primary component of many
vegetable oils, including olive oil.[7] It is a key precursor in the biosynthesis and chemical
synthesis of oleyl oleate.
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e Oleyl Alcohol: An unsaturated fatty alcohol derived from the reduction of oleic acid.[8] It

serves as the alcohol moiety in oleyl oleate.

o Other Wax Esters: Long-chain esters of fatty acids and fatty alcohols are prevalent in nature
and are used in various industrial applications. For comparative purposes, this guide
includes data on other common wax esters such as:

o Cetyl Palmitate: The ester of cetyl alcohol and palmitic acid.
o Stearyl Stearate: The ester of stearyl alcohol and stearic acid.
o Behenyl Behenate: The ester of behenyl alcohol and behenic acid.

Physicochemical Properties

The physical and chemical characteristics of oleyl oleate and its related compounds are crucial
for their application in various formulations. A summary of these properties is presented in
Table 2.

Table 2: Physicochemical Properties of Oleyl Oleate and Related Compounds
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Oleyl Oleic Oleyl Cetyl Stearyl Behenyl
Property . .
Oleate Acid Alcohol Palmitate  Stearate Behenate
Molecular
C36H6802 C18H3402 C18H360 C32H6402 C36H7202 C44H8802
Formula
Molecular
Weight ( 532.92 282.47 268.48 480.88 536.96 649.19
g/mol)
Melting
_ -7.1 13-14 6-7 54 62 70-74
Point (°C)
Boiling 596.5 @ 627.1 @
_ 360 330-360 360 549.1
Point (°C) 760 mmHg 760 mmHg
Density 0.860 @ 0.895 @ 0.849 @
0.858 0.857 0.856
(g/cm3) 30°C 25°C 25°C
Refractive
1.468 1.458 1.460 1.439 - 1.459
Index
Saponificat
ion Value
82.48[9] 190-202 - 115-125 95-105 79-89
(mg
KOH/q)
lodine
Value (g 82.37[9] 85-95 85-95 <2 <2 <2
12/100g9)
Acid Value
(mg <3.0 195-204 - <1 <2 <2
KOH/qg)
) Insoluble in  Insoluble in  Insoluble in
Insoluble in
water; water; water; ) ]
N water; ) ) ) Insoluble in  Insoluble in
Solubility ) soluble in soluble in soluble in
soluble in ) ) water water
" organic alcohol organic
oils
solvents and ether solvents
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Experimental Protocols
Synthesis of Oleyl Oleate via Direct Esterification

This protocol describes a catalyst-free method for the synthesis of oleyl oleate.
Materials:

e Oleic acid

e Oleyl alcohol

» Hexane (solvent)

Procedure:

 In areaction vessel, combine oleic acid and oleyl alcohol in a 1:2 molar ratio.[9]

Add hexane as a solvent to dissolve the reactants.

Heat the mixture to 50°C in a water bath shaker with continuous agitation at 150 rpm.[9]

Maintain the reaction for 5 hours.[9]

After the reaction is complete, remove the solvent using a rotary evaporator to yield the
crude oleyl oleate.

The product can be further purified by column chromatography if required.
Confirmation of Synthesis:

e FTIR Spectroscopy: The formation of the ester bond can be confirmed by the appearance of
a characteristic C=0 stretching vibration around 1740 cm~1.[9]

* NMR Spectroscopy: *H and 3C NMR can be used to confirm the structure of the synthesized
oleyl oleate.[9]

Lipase-Catalyzed Synthesis of Oleyl Oleate
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This protocol outlines an enzymatic approach for the synthesis of oleyl oleate.

Materials:

Oleic acid

Oleyl alcohol

Immobilized lipase (e.g., from Candida antarctica)

Organic solvent (e.g., n-hexane, optional)

Procedure:

Combine equimolar amounts of oleic acid and oleyl alcohol in a reaction vessel.

» Add the immobilized lipase to the mixture. The optimal amount of enzyme should be
determined empirically, typically ranging from 1-10% (w/w) of the substrates.

e The reaction can be carried out in a solvent-free system or in an organic solvent like n-
hexane to reduce viscosity.

e Maintain the reaction at a controlled temperature, typically between 30-60°C, with constant
stirring.

e The reaction progress can be monitored by measuring the decrease in acid value over time.
e Upon completion, the immobilized enzyme can be removed by filtration for reuse.

e The product, oleyl oleate, can be purified from any unreacted substrates.

Analysis of Oleyl Oleate: Determination of
Physicochemical Values

e Acid Value: Titrate a known weight of the sample dissolved in a suitable solvent with a
standardized solution of potassium hydroxide (KOH) using phenolphthalein as an indicator.
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o Saponification Value: Saponify a known weight of the sample by refluxing with an excess of
alcoholic KOH. The excess KOH is then back-titrated with a standardized acid.

 lodine Value: Determine the degree of unsaturation by reacting a known weight of the
sample with an iodine-containing reagent (e.g., Wijs solution) and titrating the excess iodine
with a standard sodium thiosulfate solution.

o Peroxide Value: Measure the amount of active oxygen in the sample by reacting it with
potassium iodide and titrating the liberated iodine with a standard sodium thiosulfate
solution.[9]

Signaling Pathways and Experimental Workflows
Biosynthesis of Wax Esters

Oleyl oleate, like other wax esters, is synthesized in a two-step enzymatic pathway. This
process is crucial in various organisms for energy storage and as a protective barrier.

Fatty Alcohol Synthesis

Fatty Aldehyde

RFZ"Y Acyl-(('Z:Z:; ) Reductase
eductase + NADPH
NADPH Fatty Aldehyde P-| Fatty Alcohol .
¥ y A i Wax Ester Synthesis
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(e.g., Oleyl Oleate)
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Wax Synthase (WS)

Click to download full resolution via product page

Caption: Biosynthesis pathway of wax esters from fatty acyl-CoA.

Workflow for Lipid Nanoparticle (LNP) Formulation for
Drug Delivery

Oleyl oleate and other lipids are key components in the formulation of lipid-based drug delivery
systems, such as lipid nanoparticles (LNPs), which are used to enhance the solubility and
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bioavailability of poorly water-soluble drugs.

Phase Preparation
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Emulsification
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'

High-Pressure Homogenization
(Nanoemulsion)
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y

Solvent Evaporation

'
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i
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Caption: General workflow for the formulation of lipid nanoparticles.

Biological Activity and Applications
Antimicrobial Activity
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Recent studies have demonstrated that oleyl oleate exhibits antimicrobial activity, particularly
against Gram-positive bacteria such as Bacillus subtilis and Staphylococcus aureus.[9] This
suggests its potential use as an active ingredient in cosmetic and dermatological formulations
to protect against microbial contamination and to exert a beneficial effect on the skin
microbiome.

Applications in Cosmetics and Pharmaceuticals

Due to its emollient, moisturizing, and non-greasy properties, oleyl oleate is widely used in a
variety of cosmetic and personal care products, including:

Creams and lotions

Sunscreens

Hair conditioners

Lip balms[2]

In the pharmaceutical field, oleyl oleate's lipophilic nature makes it a suitable vehicle for the
delivery of poorly water-soluble active pharmaceutical ingredients (APIs) in topical and
transdermal formulations.[10] It can act as a penetration enhancer, facilitating the transport of
drugs across the stratum corneum.

Conclusion

Oleyl oleate is a valuable and versatile wax ester with a well-established safety profile and a
broad range of applications. Its unique physicochemical properties make it an excellent choice
for formulators in the cosmetic and pharmaceutical industries. The synthesis of oleyl oleate
can be achieved through various methods, including catalyst-free direct esterification and
enzymatic routes, offering flexibility in production. A thorough understanding of its properties,
along with those of related compounds, is essential for the development of innovative and
effective products. Further research into its biological activities and its role in advanced drug
delivery systems is likely to expand its applications in the future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Oleyl Oleate:
Synonyms, Related Compounds, and Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b145538#oleyl-oleate-synonyms-and-
related-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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